Cas no 2679929-50-9 (ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate)

• Product Name: ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate
• CAS No: 2679929-50-9
• MF: C₈H₁₇N₅O₄
• MW: 247.251681089401
• CID: 5645721
• PubChem ID: 165906791
• Update Time: 2025-06-26

ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28278064
• ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate
• 2679929-50-9

• Inchi： 1S/C8H17N5O4/c1-2-17-7(14)6(9)4-3-5-11-8(10)12-13(15)16/h6H,2-5,9H2,1H3,(H3,10,11,12)/t6-/m1/s1
• InChI Key： LIBRHFRKIPUYBQ-ZCFIWIBFSA-N
• SMILES： O(CC)C([C@@H](CCC/N=C(\N)/N[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 247.12805404g/mol
• Monoisotopic Mass: 247.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 149Ų

Additional information on ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate

Introduction to Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate (CAS No. 2679929-50-9)

Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate, a compound with the chemical identifier CAS No. 2679929-50-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups within its framework, including the presence of an ethyl ester moiety and a chiral (2R) configuration, makes it a versatile building block for synthesizing more complex molecules.

The structural motif of Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate incorporates several key pharmacophoric elements that are highly relevant to contemporary research in medicinal chemistry. The N'-nitrocarbamimidamido group, in particular, is known for its ability to modulate biological pathways by interacting with specific target proteins and enzymes. This feature has prompted extensive investigation into its role as a pharmacological intermediate, with studies suggesting its utility in the development of novel therapeutic agents targeting inflammatory and infectious diseases.

In recent years, the demand for chiral auxiliaries and ligands in asymmetric synthesis has surged, driven by the need for enantiomerically pure drugs with enhanced efficacy and reduced side effects. The stereochemical purity of Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate makes it an attractive candidate for such applications. Researchers have leveraged its chiral center to develop catalytic systems that facilitate the synthesis of complex molecules with high enantioselectivity. This has opened new avenues in the production of β-blockers, antiviral agents, and other pharmacologically active compounds where chirality plays a critical role.

The compound's< strong>Ethyl ester functionality also contributes to its versatility in synthetic chemistry. Ester groups are widely used in medicinal chemistry due to their ease of modification and their ability to serve as protecting groups or leaving groups in various reactions. The ethyl ester in Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate can be readily hydrolyzed to the corresponding carboxylic acid or converted into other derivatives, making it a valuable intermediate in multi-step synthetic routes.

Current research endeavors are focusing on exploring the pharmacological properties of Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate and its derivatives. Preliminary studies have indicated that this compound exhibits promising biological activity, particularly against pathogens that have developed resistance to conventional antibiotics. The< strong>N'-nitrocarbamimidamido moiety is believed to interfere with essential metabolic pathways in microorganisms, thereby inhibiting their growth and proliferation. This finding aligns with the global effort to discover new antimicrobial agents capable of overcoming existing resistance mechanisms.

The synthesis of Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as stereoselective hydrogenation and nucleophilic substitution reactions have been employed to construct the desired molecular framework with high precision. These advancements underscore the growing capability of synthetic chemists to tackle increasingly complex molecular architectures.

The compound's potential extends beyond pharmaceutical applications; it also holds promise in materials science and agrochemicals. The< strong>Ethyl ester functionality can be incorporated into polymer matrices as a cross-linking agent, enhancing material properties such as tensile strength and thermal stability. Similarly, derivatives of Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate have shown efficacy as bioactive components in crop protection formulations, offering new solutions for sustainable agriculture.

In conclusion, Ethyl (2R)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate stands as a testament to the ingenuity of modern chemical synthesis and its impact on various sectors of science and industry. Its unique structural features make it a valuable tool for researchers aiming to develop novel therapeutics, advanced materials, and sustainable agrochemicals. As our understanding of its properties continues to evolve, so too will its applications, driving innovation across multiple disciplines.